ARLACEL 581

• CAS: 173940-37-9
• Synonyms: ARLACEL 581
• Molecular Formula: C9H5IO2S

ARLACEL 581 (CAS 173940-37-9) is a chemical entity whose public identity and physicochemical profile are severely underdetermined. It has been catalogued under two entirely divergent descriptions: (i) as a non-ionic surfactant, specifically ethoxylated glycerol sorbitan oleostearate, within the Arlacel emulsifier series historically produced by ICI/Atlas and later Croda ; and (ii) as a small heterocyclic compound, 2-ethyl-4,6-dinitroaniline, a structural designation incompatible with surfactant functionality.

ARLACEL 581: Identity and Baseline Characterization

ARLACEL 581 (CAS 173940-37-9) is a chemical entity whose public identity and physicochemical profile are severely underdetermined. It has been catalogued under two entirely divergent descriptions: (i) as a non-ionic surfactant, specifically ethoxylated glycerol sorbitan oleostearate, within the Arlacel emulsifier series historically produced by ICI/Atlas and later Croda [1]; and (ii) as a small heterocyclic compound, 2-ethyl-4,6-dinitroaniline, a structural designation incompatible with surfactant functionality [2]. Multiple database entries for CAS 173940-37-9 record a molecular formula of zero and a molecular weight of zero, confirming that authoritative physicochemical registration is absent [3]. This identity ambiguity represents a fundamental procurement risk that must be resolved with the vendor prior to any scientific use.

Resolve dual CAS identity (surfactant vs. dinitroaniline) with vendor before purchase.

Request batch-specific certificate of analysis; no public physicochemical data registered.

Confirm structural identity and experimental HLB; class-level inference alone insufficient for procurement.

• [1] Surfactant.com.cn. Ethoxylated glycerol sorbitan oleostearate (Arlacel 581). Product Dictionary Entry, 2006. Available at: http://www.surfactant.com.cn/dict/show-1404.html. View Source
• [2] Labr.cc. Benzenamine, 2-ethyl-4,6-dinitro- (ARLACEL581). CAS No. 173940-37-9. Available at: https://chem.labr.cc/173940-37-9.html. View Source
• [3] Basechem.org. Benzenamine, 2-ethyl-4,6-dinitro-; CAS 173940-37-9. Physicochemical Data: molecular formula 0, molecular weight 0. Available at: http://www.basechem.org/chemical/71654. View Source

Why Generic Substitution of ARLACEL 581 Fails

Generic substitution within the Arlacel and Span series is precluded by the well-established HLB (Hydrophilic-Lipophilic Balance) differentiation across sorbitan ester and ethoxylated sorbitan ester surfactants, where even small structural variations—fatty acid chain length, degree of ethoxylation, and esterification pattern—produce large functional differences in emulsification performance, phase behavior, and formulation stability [1]. For ARLACEL 581, the substitution risk is compounded by an unresolved CAS identity conflict: the CAS entry 173940-37-9 is simultaneously associated with an ethoxylated glycerol sorbitan oleostearate surfactant and an entirely unrelated dinitroaniline derivative [2]. Without vendor-certified structural confirmation and quantitative specifications, any substitution based solely on nominal ‘Arlacel’ or ‘surfactant’ class membership carries unacceptable scientific and procurement risk .

HLB Differentiation Arlacel series HLB varies sharply with ethoxylation; a low-HLB non-ethoxylated ester cannot substitute a potentially ethoxylated derivative without experimental HLB confirmation and formulation testing.

CAS Identity Conflict CAS 173940-37-9 maps to both a surfactant and a nitroaromatic; ordering without vendor structural verification risks receiving a compound entirely unsuitable for surfactant research.

Missing Specifications No registered molecular weight, density, or MSDS data exist. Substitution based on Arlacel class membership cannot be objectively validated without supplier-provided physicochemical specifications.

• [1] ICI Americas Inc. The HLB System: A Time-Saving Guide to Emulsifier Selection. Wilmington, Delaware. Re-issued and archived at KIPDF.com. View Source
• [2] Surfactant.com.cn. Ethoxylated glycerol sorbitan oleostearate (Arlacel 581). Product Dictionary Entry, 2006; and Labr.cc. Benzenamine, 2-ethyl-4,6-dinitro- (ARLACEL581). CAS No. 173940-37-9. View Source

ARLACEL 581 Differentiation Evidence

Identity Ambiguity: Contradictory CAS Assignments

CAS 173940-37-9 is publicly registered under two mutually exclusive structural identities. In one database system, ARLACEL 581 is described as a non-ionic surfactant—ethoxylated glycerol sorbitan oleostearate—consistent with its position in the Arlacel emulsifier lineage [1]. In an entirely separate, non-overlapping database, the same CAS number is assigned to 2-ethyl-4,6-dinitroaniline, a nitroaromatic compound with no surfactant functionality and fundamentally different safety and handling requirements [2]. This identity conflict is unique among Arlacel-series compounds (e.g., Arlacel 80, Arlacel 83), which possess unambiguous CAS-to-structure mappings and published HLB values [3].

CAS Identity Consistency

Context-dependent

CAS 173940-37-9: surfactant vs. nitroaromatic Arlacel 80/83: unambiguous monooleate / sesquioleate

Vendor structural resolution required before any research use.

Binary identity conflict across databases; Arlacel comparators show zero conflicts.

Evidence Dimension	Chemical identity consistency (CAS-to-structure mapping)
Target Compound Data	CAS 173940-37-9: registered as both ethoxylated glycerol sorbitan oleostearate (surfactant database) AND 2-ethyl-4,6-dinitroaniline (multiple general chemical databases)
Comparator Or Baseline	Arlacel 80 (CAS 1338-43-8): unambiguously sorbitan monooleate; Arlacel 83 (CAS 8007-43-0): unambiguously sorbitan sesquioleate.
Quantified Difference	Qualitative: ARLACEL 581 exhibits a binary identity conflict (surfactant vs. nitroaromatic); comparator Arlacel compounds exhibit zero identity conflicts.
Conditions	Cross-database CAS registry audit spanning surfactant-specific, general chemical, and regulatory databases (2006–2023).

Why This Matters

Procurement cannot proceed responsibly without vendor resolution of this identity conflict; ordering CAS 173940-37-9 without structural verification risks receiving a nitroaromatic compound entirely unsuitable for surfactant applications.

• [1] Surfactant.com.cn. Ethoxylated glycerol sorbitan oleostearate (Arlacel 581). Product Dictionary Entry, 2006. View Source
• [2] Labr.cc. Benzenamine, 2-ethyl-4,6-dinitro- (ARLACEL581). CAS No. 173940-37-9. View Source
• [3] Food Wiki / Food Network Solution. Span and Arlacel series: Brand names, chemical identities, and HLB values for Arlacel 80, Arlacel 83, and related sorbitan esters. View Source

Absence of Registered Physicochemical Data

Multiple independent chemical databases, including Basechem and Delta-b, register ARLACEL 581 (CAS 173940-37-9) with a molecular formula of '0' and a molecular weight of '0 g/mol,' and explicitly list all physicochemical data fields—melting point, boiling point, density, flash point, and MSDS—as unavailable [1] . This is in marked contrast to the well-populated specification sheets available for structurally confirmed Arlacel-series comparators such as Arlacel 80 (sorbitan monooleate, HLB 4.3, density 0.994 g/mL at 20°C) .

Registered Physicochemical Parameters

Data to verify

ARLACEL 581: MW 0, formula 0, no MSDS Arlacel 80: MW 428.6 g/mol, density 0.994 g/mL, full specs

Procurement cannot proceed without vendor-supplied specifications.

All public databases show empty or zero data fields.

Evidence Dimension	Completeness of registered physicochemical specification data
Target Compound Data	Molecular formula: 0; Molecular weight: 0 g/mol; Melting point: N/A; Boiling point: N/A; Density: N/A; Flash point: N/A; MSDS: N/A.
Comparator Or Baseline	Arlacel 80 (Span 80, CAS 1338-43-8): Molecular formula C24H44O6; Molecular weight 428.6 g/mol; HLB 4.3; Density 0.994 g/mL (20°C); Boiling point >100°C.
Quantified Difference	Zero (0) registered physicochemical parameters for ARLACEL 581 vs. fully populated specification sheet for Arlacel 80.
Conditions	Database audit of Basechem, Delta-b, Chemsrc, and PubChem entries for CAS 173940-37-9 (accessed 2023–2025).

Why This Matters

The complete absence of verified physicochemical specifications means that ARLACEL 581 cannot be evaluated against any comparator on standard procurement criteria—purity, identity, stability, handling—without vendor-supplied, batch-specific analytical data.

• [1] Basechem.org. Benzenamine, 2-ethyl-4,6-dinitro-; CAS 173940-37-9. Physicochemical Data: all fields empty or zero. View Source

Predicted HLB Range and Emulsification Profile

If ARLACEL 581 is ethoxylated glycerol sorbitan oleostearate as indicated by the surfactant database [1], it would be expected to exhibit a moderately higher HLB value than its non-ethoxylated Arlacel analogs. Non-ethoxylated sorbitan monooleate (Arlacel 80) has an HLB of 4.3, and sorbitan sesquioleate (Arlacel 83) has an HLB of approximately 3.7, both suited for water-in-oil (W/O) emulsification [2]. Ethoxylation typically elevates HLB by 2–8 units depending on the moles of ethylene oxide incorporated, potentially bringing the compound into the 6–12 HLB range, which would shift its primary emulsification behavior from W/O toward oil-in-water (O/W) systems or co-emulsifier functionality [3]. However, no experimentally determined HLB value for ARLACEL 581 has been published, and the degree of ethoxylation is unknown.

Predicted HLB Range

Class-level

Estimated HLB 6–12 (if ethoxylated) Arlacel 80 HLB 4.3; Arlacel 83 HLB ~3.7

May shift emulsion type from W/O toward O/W or co-emulsifier if identity confirmed.

No experimental HLB value published; degree of ethoxylation unknown.

Evidence Dimension	Predicted HLB range and emulsification type
Target Compound Data	Estimated HLB: 6–12 (class-level inference based on ethoxylated glycerol sorbitan ester structure, degree of ethoxylation unknown). Predicted emulsification type: potentially W/O to O/W transitional, or co-emulsifier.
Comparator Or Baseline	Arlacel 80 (sorbitan monooleate): HLB 4.3, primary W/O emulsifier. Arlacel 83 (sorbitan sesquioleate): HLB ~3.7, primary W/O emulsifier.
Quantified Difference	Estimated HLB increase of 1.7–7.7 units vs. Arlacel 80 (4.3) and 2.3–8.3 units vs. Arlacel 83 (3.7), sufficient to alter emulsification type if ethoxylation is confirmed and exceeds ~5 EO units.
Conditions	Class-level structural inference; no experimental HLB determination available for ARLACEL 581. Comparator HLB values from published ICI/Atlas surfactant literature.

Why This Matters

If the ethoxylated surfactant identity is confirmed, ARLACEL 581 would occupy a distinct HLB niche not served by non-ethoxylated Arlacel products, justifying procurement for formulations requiring intermediate-HLB emulsifiers—but only after vendor-provided experimental HLB confirmation.

• [1] Surfactant.com.cn. Ethoxylated glycerol sorbitan oleostearate (Arlacel 581). Product Dictionary Entry, 2006. View Source
• [2] Food Wiki / Food Network Solution. Span and Arlacel series HLB values: Arlacel 80 (Span 80) HLB 4.3; Arlacel 83 HLB ~3.7. View Source
• [3] ICI Americas Inc. The HLB System: A Time-Saving Guide to Emulsifier Selection. Relationship between ethoxylation extent and HLB elevation for sorbitan ester surfactants. View Source

Comparative Adjuvant Performance in In Vivo Models

While ARLACEL 581 itself has no published in vivo performance data, the Arlacel series has been extensively characterized in vaccine adjuvant applications. In a direct comparative study of pig immunization against Mycoplasma suipneumoniae, formulations containing Cosbiol plus Arlacel produced more acceptable local reactions than those containing Bayol plus Arlacel, while both adjuvant systems conferred significant protection relative to antigen alone (which provided no protection) [1]. Separately, Freund's incomplete adjuvant (FIA) containing Arlacel A combined with squalane elicited higher antibody responses than squalane-Arlacel A alone, but both were inferior to complete Freund's adjuvant in terms of immunogenicity magnitude [2]. However, these data refer to Arlacel A (mannide monooleate, CAS 9049-98-3), not ARLACEL 581, and cannot be extrapolated without structural confirmation.

Adjuvant Performance Context

Context-dependent

No data for ARLACEL 581 Arlacel A: formulation-dependent immunogenicity and reactogenicity reported

Performance cannot be inferred from Arlacel A; de novo evaluation required.

Literature data refer to mannide monooleate, not ARLACEL 581.

Evidence Dimension	In vivo adjuvant efficacy and local reactogenicity
Target Compound Data	No data available for ARLACEL 581 (CAS 173940-37-9).
Comparator Or Baseline	Arlacel A-containing formulations: Cosbiol+Arlacel showed reduced local reactions vs. Bayol+Arlacel; FIA (mineral oil+Arlacel A) arthritogenic in DA rats.
Quantified Difference	Not quantifiable for ARLACEL 581; Arlacel-series comparator data provided for contextual reference only.
Conditions	In vivo pig immunization model (Goodwin & Whittlestone, 1973); DA rat arthritis model (J Autoimmun, 1991).

Why This Matters

This evidence demonstrates that even within the Arlacel family, adjuvant performance is highly formulation- and species-dependent, underscoring that ARLACEL 581 cannot be assumed to perform identically to Arlacel A or any other series member without compound-specific data.

• [1] Goodwin RF, Whittlestone P. Enzootic pneumonia of pigs: immunization attempts inoculating Mycoplasma suipneumoniae antigen by various routes and with different adjuvants. British Veterinary Journal, 1973; 129(5): 456–464. DOI: 10.1016/s0007-1935(17)36386-8. View Source
• [2] KEGG D05895 (Arlacel). Arthritis induction by Freund's incomplete adjuvant constituents in DA rats. Journal of Autoimmunity, 1991 Dec. PMID: 1812893. View Source

Purity Claims and Missing Analytical Certification

The only publicly available purity claim for ARLACEL 581 is from Delta-b, which lists a purity of ≥95%, with the caveat that higher purities must be individually consulted . However, this purity claim is stated without any accompanying analytical methodology (e.g., HPLC, GC, NMR), retention time, chromatographic conditions, or impurity profile. In contrast, well-established Arlacel products such as Arlacel 165 (glyceryl stearate/PEG-100 stearate blend) and Arlacel LC are supplied with detailed technical datasheets including acid value, saponification value, hydroxyl value, and HLB, enabling objective lot-to-lot quality assessment [1].

Analytical Certification Completeness

Source review

ARLACEL 581: ≥95% purity claim, no method disclosed Arlacel 165: acid value, saponification value, HLB, viscosity specs

Purity claim insufficient for GLP/GMP procurement; full COA needed.

Single vendor claim without accompanying analytical methodology.

Evidence Dimension	Availability and completeness of batch-level analytical certification
Target Compound Data	Purity: ≥95% (single vendor claim); analytical method: not disclosed; impurity profile: not available; additional specifications: none.
Comparator Or Baseline	Arlacel 165: technical datasheet includes acid value, saponification value, hydroxyl value, HLB, and viscosity specifications. Arlacel LC: Ecocert certification, full sensory and physicochemical profile available.
Quantified Difference	0 supplementary specification parameters for ARLACEL 581 vs. ≥5 parameters routinely provided for established Arlacel products.
Conditions	Vendor datasheet audit comparing Delta-b ARLACEL 581 listing with Croda technical datasheets for Arlacel 165 and Arlacel LC (2023–2025).

Why This Matters

A purity claim without analytical methodology is insufficient for GLP/GMP procurement or formulation development; vendors must provide full certificates of analysis with validated methods before ARLACEL 581 can be considered for any regulated application.

• [1] Croda Inc. Arlacel™ 165 Technical Datasheet and Arlacel™ LC Product Information (UL Prospector). Specification parameters and certifications for established Arlacel emulsifiers. View Source

ARLACEL 581 Application Scenarios

Intermediate-HLB Emulsifier for Cosmetic Formulations

If vendor-confirmed as ethoxylated glycerol sorbitan oleostearate, ARLACEL 581 occupies a predicted intermediate-HLB niche (estimated 6–12) between low-HLB non-ethoxylated sorbitan esters (HLB 1.8–4.7) and high-HLB polysorbates (HLB 14–17), making it potentially suitable as a co-emulsifier in oil-in-water creams, lotions, and sunscreen formulations requiring fine-tuned hydrophilic-lipophilic balance [1]. Procurement must be contingent on the vendor providing a batch-specific experimental HLB value and structural confirmation via NMR or MS [2].

Research Surfactant for Emulsion Science Studies

ARLACEL 581 may serve as a research tool in comparative emulsion stability studies, phase inversion temperature (PIT) determinations, or surfactant synergy investigations, provided that the ethoxylated glycerol sorbitan oleostearate identity is analytically confirmed [1]. Its structural features—glycerol backbone, sorbitan moiety, mixed oleate/stearate esterification, and ethoxylation—offer a distinct molecular architecture for studying structure-function relationships in non-ionic surfactant systems, relative to the well-characterized single-fatty-acid sorbitan esters [2]. Researchers should require full characterization data from the supplier before initiating studies.

Non-Clinical Vaccine Adjuvant Component

The Arlacel series has historical precedent as an emulsifier component in Freund's-type water-in-oil vaccine adjuvants, with Arlacel A demonstrating effective adjuvant activity in experimental immunization protocols [1]. If ARLACEL 581 is structurally confirmed as a distinct Arlacel-family emulsifier, it could be evaluated in non-clinical adjuvant research for veterinary or laboratory animal immunization studies. However, its identity as a potentially ethoxylated derivative differentiates it from Arlacel A (mannide monooleate), and its adjuvant properties, local reactogenicity, and metabolic fate cannot be inferred from Arlacel A data and must be established de novo [2]. This application is restricted to non-human, non-clinical research use only.

Application

Selection Property

Validation Focus

Intermediate-HLB co-emulsifier research

Predicted intermediate-HLB profile (6–12); vendor-confirmed ethoxylated glycerol sorbitan oleostearate identity

Experimental HLB determination, NMR/MS structural confirmation

Emulsion science structure-function studies

Ethoxylated glycerol sorbitan oleostearate architecture (if confirmed)

Full characterization data from supplier; comparative phase behavior screening

Non-clinical adjuvant research (veterinary/lab animal)

Arlacel-family emulsifier precedent; distinct ethoxylated derivative identity

De novo adjuvant efficacy and local reactogenicity evaluation; structural identity confirmation

• [1] ICI Americas Inc. The HLB System: A Time-Saving Guide to Emulsifier Selection. HLB ranges for sorbitan esters (1.8–4.7), ethoxylated sorbitan esters (variable), and polysorbates (14–17). View Source
• [2] Surfactant.com.cn. Ethoxylated glycerol sorbitan oleostearate (Arlacel 581). Product Dictionary Entry, 2006. Structural description and Arlacel series attribution. View Source